N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzenesulfonamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C21H19FN2O4S2/c22-17-9-12-20(13-10-17)30(27,28)24-14-4-5-16-8-11-18(15-21(16)24)23-29(25,26)19-6-2-1-3-7-19/h1-3,6-13,15,23H,4-5,14H2
• InChI Key: RQDCDGQYKMLJKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3)N(C1)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H19FN2O4S2
• Molecular Weight: 446.5 g/mol
• CAS No.: 951460-39-2

Description

N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C21H19FN2O4S2 and its molecular weight is 446.51. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interactions

Research on compounds structurally related to N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide, such as N-cyclohexylcarbamoyl-4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzenesulfonamide, has highlighted their molecular interactions. These compounds exhibit intramolecular N—H⋯O=S interactions and intermolecular N—H⋯O=C hydrogen bonds, which lead to the formation of hydrogen-bonded chains. Such interactions are crucial for understanding the compound's molecular conformation and stability (Gelbrich, Haddow, & Griesser, 2011).

Pro-apoptotic Effects in Cancer Cells

Sulfonamide derivatives, including those similar to the compound , have been synthesized and evaluated for their pro-apoptotic effects on cancer cells. These studies have found that certain sulfonamide fragments can significantly reduce cell proliferation and induce the mRNA expression of pro-apoptotic genes. This suggests a potential application in developing anti-cancer therapies by activating apoptotic pathways (Cumaoğlu et al., 2015).

Synthetic Approaches and Chemical Behavior

Further research has focused on synthetic methods and the chemical behavior of related tetrahydroquinoline and quinoline derivatives. Studies on the intramolecular substitution and cyclization of difluoro-1-alkenes bearing a sulfonamide moiety have led to the efficient synthesis of fluorinated isoquinoline and quinoline derivatives. These findings contribute to the field of synthetic organic chemistry by providing new pathways for constructing complex fluorinated structures (Ichikawa et al., 2006).

Antitubulin and STAT3 Inhibition

N-Sulfonyl-aminobiaryl derivatives, structurally related to the compound of interest, have been explored for their antitubulin activity and ability to inhibit the Signal Transducers and Activators of Transcription 3 (STAT3) signaling. These compounds have shown remarkable antiproliferative activity against various cancer cell lines, highlighting their potential as dual-target anticancer agents (Lai et al., 2015).